
Personal protective equipment for handling
(R)-2-Amino-4-bromobutanoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-2-Amino-4-bromobutanoic acid

Cat. No.: B1608060 Get Quote

Essential Safety and Handling Guide for (R)-2-
Amino-4-bromobutanoic Acid
This guide provides immediate and essential safety protocols for laboratory professionals

handling (R)-2-Amino-4-bromobutanoic acid. It outlines the necessary personal protective

equipment (PPE), safe handling and storage procedures, emergency first aid, and proper

disposal methods to ensure a secure working environment.

Hazard Identification and Personal Protective Equipment
(R)-2-Amino-4-bromobutanoic acid and its salts are irritants and may be harmful if ingested

or inhaled. Direct contact can cause skin and serious eye irritation.[1] Engineering controls,

such as ensuring adequate ventilation and the availability of eyewash stations and safety

showers, are paramount.[2][3]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Purpose

Eye/Face Protection

Chemical safety goggles or

glasses conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.[4]

To prevent eye contact from

dust or splashes.

Skin Protection

Appropriate protective gloves

and clothing to prevent skin

exposure.[4]

To avoid direct skin contact

with the chemical.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator, such as a dust mask

type N95 (US), if exposure

limits are exceeded or if

irritation occurs.[1][4]

To prevent inhalation of dust

particles.

Safe Handling and Storage
Proper handling and storage are critical to minimize exposure risks.

Handling:

Wear all prescribed personal protective equipment.[4]

Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Avoid the formation of dust and aerosols.[5]

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke in the handling area.[4]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]
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Store away from incompatible materials such as strong oxidizing agents, alkalis, and

strong bases.[2]

Emergency Procedures: First Aid
In the event of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[4]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists,

consult a physician.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms occur.[4]

Ingestion

Clean mouth with water and drink plenty of

water afterward. Do NOT induce vomiting. Call a

physician or poison control center immediately.

[4][6]

Disposal Plan
Dispose of (R)-2-Amino-4-bromobutanoic acid and its containers in accordance with all

applicable local, regional, and national regulations. Chemical waste should be classified as

hazardous waste and disposed of at an approved waste disposal plant.[2][4] Do not release

into the environment.[4]

Physical and Chemical Properties
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Property Value

Molecular Formula C4H8BrNO2[7]

Molecular Weight 182.02 g/mol [7]

Appearance White crystalline powder[8]

Melting Point 189 °C (dec.) (for (S)-isomer hydrobromide)[1]

Operational Workflow for Safe Handling
The following diagram outlines the procedural steps for the safe handling of (R)-2-Amino-4-
bromobutanoic acid, from initial preparation to final disposal.
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Caption: Safe handling workflow for (R)-2-Amino-4-bromobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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